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A pivotal chapter in the history of particle astrophysics was the resolution of the solar neutrino
problem—the significant discrepancy between the predicted and observed flux of neutrinos
from the Sun. Two key experiments that played a crucial role in this endeavor were the Soviet-
American Gallium Experiment (SAGE) and the GALLEX experiment. Both employed a
radiochemical technique centered on the detection of neutrinos via their interaction with
gallium, providing crucial data on low-energy solar neutrinos and ultimately supporting the
theory of neutrino oscillations. This guide provides a comparative analysis of the experimental
data and methodologies of these two landmark experiments.

Quantitative Data Summary

The primary quantitative result from both SAGE and GALLEX was the measured rate of solar
neutrino capture, expressed in Solar Neutrino Units (SNU). One SNU corresponds to one
neutrino capture event per second per 10736 target atoms. Below is a summary of the key
guantitative parameters and results from both experiments.
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SAGE (Soviet-American

GALLEX (Gallium

Parameter . . .
Gallium Experiment) Experiment)
) Baksan Neutrino Observatory, Laboratori Nazionali del Gran
Location :
Caucasus, Russia Sasso (LNGS), Italy
Overburden ~4700 meters water equivalent  ~3200 meters water equivalent

Target Material

50-57 tonnes of liquid metallic

gallium

30.3 tonnes of gallium in a
gallium trichloride (GacCls)

solution

Neutrino Reaction

Ve + 71Ga - "1Ge + e~

Ve + 71Ga - "1Ge + e~

Energy Threshold

233.2 keV

233.2 keV

Measured Rate (Combined

70.8 +5.3/-5.2 (stat) +3.7/-3.2

73.4 +7.1/-7.3 SNU

Results) (syst) SNU[1] (reanalyzed)[2]
Predicted Rate (Standard
~130 SNU ~130 SNU
Solar Model)
_ _ 1990 - 2001 (for the data
Operational Period 1991 - 1997

presented)

Experimental Protocols

Both experiments, while based on the same neutrino capture reaction, employed distinct

methodologies in their target material and extraction processes.

SAGE Experiment Protocol:

The SAGE experiment utilized liquid metallic gallium as its target. The protocol can be

summarized in the following steps:

o Exposure: Approximately 50-57 tonnes of liquid metallic gallium were exposed to solar

neutrinos for a period of about one month in large, specially designed reactors.

o Germanium Extraction: The handful of 72Ge atoms produced via neutrino capture were

chemically extracted from the bulk gallium. This was achieved by mixing the liquid gallium

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.researchgate.net/publication/227227149_Solar_neutrino_flux_measurements_by_the_Soviet-American_gallium_experiment_SAGE_for_half_the_22-year_solar_cycle
https://arxiv.org/abs/1001.2731
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

with a solution of hydrochloric acid and hydrogen peroxide. The germanium, along with a
stable germanium carrier, was extracted into the aqueous phase.

o Concentration and Synthesis: The extracted germanium was then concentrated and
synthesized into germane gas (GeHa).

o Counting: The germane gas was placed in a small, low-background proportional counter.
The radioactive decay of *Ge (half-life of 11.43 days) via electron capture was then
monitored for several months. Each detected decay event corresponded to a captured solar
neutrino.

GALLEX Experiment Protocol:

The GALLEX experiment used an aqueous solution of gallium chloride as its target. The key
steps of their protocol were:

Exposure: A tank containing 101 tonnes of gallium trichloride-hydrochloric acid solution
(containing 30.3 tonnes of gallium) was exposed to solar neutrinos for a period of three to
four weeks.[3]

e Germanium Extraction: The volatile germanium tetrachloride (GeCls) formed in the acidic
solution was swept out by bubbling a large volume of nitrogen gas through the tank.

o Absorption and Conversion: The GeCls was then absorbed in water. Subsequently, it was
converted to germane (GeHa).

o Counting: Similar to the SAGE experiment, the germane was introduced into a proportional
counter, and the electron capture decay of :Ge was counted to determine the number of
captured neutrinos.[4]

Visualizing the Experimental Workflows

The following diagrams illustrate the distinct experimental workflows of the SAGE and GALLEX
experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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